2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile

• IUPAC Name: 2-[4-[(3-oxopiperazin-1-yl)methyl]phenyl]benzonitrile
• InChI: InChI=1S/C18H17N3O/c19-11-16-3-1-2-4-17(16)15-7-5-14(6-8-15)12-21-10-9-20-18(22)13-21/h1-8H,9-10,12-13H2,(H,20,22)
• InChI Key: IEAHGMSALMVCRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)CC2=CC=C(C=C2)C3=CC=CC=C3C#N
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile, also known as OPB-9195, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications. OPB-9195 is a selective inhibitor of a protein called 5-lipoxygenase-activating protein (FLAP), which plays a crucial role in the biosynthesis of leukotrienes, inflammatory mediators that are involved in various diseases. In

Mechanism of Action

2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile selectively inhibits FLAP, which is a protein that is involved in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that play a crucial role in the pathogenesis of various diseases. By inhibiting FLAP, 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile reduces the production of leukotrienes, leading to a decrease in inflammation and other disease-related processes.
Biochemical and Physiological Effects:
2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has been shown to have various biochemical and physiological effects. In animal models, 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has been shown to reduce inflammation in the lungs, joints, and intestines, making it a potential treatment for asthma, arthritis, and inflammatory bowel disease. Additionally, 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has been shown to inhibit tumor growth and reduce brain damage in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile is its selectivity for FLAP, which makes it a useful tool for studying the role of leukotrienes in various diseases. Additionally, 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has been optimized for purity and yield, making it a viable compound for scientific research. However, one limitation of 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile is its potential toxicity, as it has been shown to cause liver damage in animal models at high doses.

Future Directions

There are several future directions for research on 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and administration of 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile for various diseases. Finally, the development of more selective and potent FLAP inhibitors could lead to the discovery of new therapeutic agents for the treatment of inflammatory and other diseases.

Synthesis Methods

The synthesis of 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile involves several steps, including the reaction of 4-(chloromethyl)benzonitrile with 1-(3-aminopropyl)piperazine to produce 2-[4-(chloromethyl)phenyl]piperazine. This intermediate is then reacted with 3-oxopiperazine to yield 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile. The synthesis of 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has been optimized to improve its yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has been extensively studied for its potential therapeutic applications. Its selective inhibition of FLAP makes it a promising candidate for the treatment of inflammatory diseases such as asthma, arthritis, and inflammatory bowel disease. 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has also been investigated for its anti-tumor effects, as leukotrienes are involved in cancer development and progression. Additionally, 2-[4-[(3-Oxopiperazin-1-yl)methyl]phenyl]benzonitrile has shown potential as a neuroprotective agent, as it has been shown to reduce brain damage in animal models of stroke and traumatic brain injury.